(1,1-dimethoxypropan-2-yl)dimethylamine
Overview
Description
(1,1-dimethoxypropan-2-yl)dimethylamine, also known as 1,1-dimethoxypropan-2-yldimethylamine, is a synthetic organic compound that has been studied for its potential applications in scientific research. This compound is a derivative of dimethylamine and has been used in various laboratory experiments due to its unique properties.
Scientific Research Applications
(1,1-dimethoxypropan-2-yl)dimethylamineypropan-2-yldimethylamine has been used in a variety of scientific research applications, including the study of enzyme kinetics, the design of new drugs, and the synthesis of complex organic molecules. Additionally, this compound has been used in the synthesis of various polymers and other materials.
Mechanism of Action
The mechanism of action of (1,1-dimethoxypropan-2-yl)dimethylamineypropan-2-yldimethylamine is not yet fully understood. However, it is known that this compound can interact with enzymes, proteins, and other molecules in the body. It is thought that this compound may act as an inhibitor of certain enzymes, which could explain its potential applications in drug design and other areas of scientific research.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1,1-dimethoxypropan-2-yl)dimethylamineypropan-2-yldimethylamine are not well understood. However, it is known that this compound can interact with enzymes, proteins, and other molecules in the body. It is thought that this compound may act as an inhibitor of certain enzymes, which could explain its potential applications in drug design and other areas of scientific research.
Advantages and Limitations for Lab Experiments
(1,1-dimethoxypropan-2-yl)dimethylamineypropan-2-yldimethylamine has several advantages for use in laboratory experiments. For example, this compound is relatively easy to synthesize, and its reactivity makes it suitable for a variety of chemical reactions. Additionally, this compound is relatively non-toxic and can be stored for long periods of time. However, there are some limitations to the use of this compound in lab experiments, such as its relatively low solubility in water and its tendency to react with other molecules.
Future Directions
There are numerous potential future directions for the study of (1,1-dimethoxypropan-2-yl)dimethylamineypropan-2-yldimethylamine. For example, further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. Additionally, studies could be conducted to explore its potential applications in drug design and other areas of scientific research. Finally, further research could be conducted to explore the potential of this compound as a catalyst for various chemical reactions.
Synthesis Methods
The synthesis of (1,1-dimethoxypropan-2-yl)dimethylamineypropan-2-yldimethylamine is a multi-step process that involves the reaction of dimethylamine with aldehyde and an acid catalyst. The reaction proceeds through a series of steps, including the formation of an imine, a dimethylamino-aldehyde, and finally the desired product (1,1-dimethoxypropan-2-yl)dimethylamineypropan-2-yldimethylamine. The reaction is typically carried out at room temperature in an inert atmosphere.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1,1-dimethoxypropan-2-yl)dimethylamine involves the reaction of 2-bromo-2-methylpropane with dimethylamine in the presence of a base.", "Starting Materials": [ "2-bromo-2-methylpropane", "dimethylamine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-bromo-2-methylpropane to a reaction flask", "Add dimethylamine to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer and concentrate the solvent under reduced pressure", "Purify the product by distillation or recrystallization" ] } | |
CAS RN |
1246225-38-6 |
Molecular Formula |
C7H17NO2 |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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